Calcium titanate

Catalog No.
S586254
CAS No.
12049-50-2
M.F
CaTiO3
CaO3Ti
M. Wt
135.94 g/mol
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Calcium titanate

CAS Number

12049-50-2

Product Name

Calcium titanate

IUPAC Name

calcium;dioxido(oxo)titanium

Molecular Formula

CaTiO3
CaO3Ti

Molecular Weight

135.94 g/mol

InChI

InChI=1S/Ca.3O.Ti/q+2;;2*-1;

InChI Key

AOWKSNWVBZGMTJ-UHFFFAOYSA-N

SMILES

[O-][Ti](=O)[O-].[Ca+2]

Synonyms

calcium titanate

Canonical SMILES

[O-2].[O-2].[O-2].[Ca+2].[Ti+4]

Electronic Applications

  • Dielectric materials: Calcium titanate exhibits high dielectric permittivity, making it suitable for capacitors and other electronic components []. Research focuses on improving its dielectric properties through doping and controlling its microstructure [].
  • Sensors: Due to its sensitivity to various physical and chemical stimuli, calcium titanate is being explored for gas sensors, pressure sensors, and bio-sensors [, ].

Photocatalysis and Environmental Applications

  • Photocatalytic degradation: Calcium titanate shows potential for degrading organic pollutants and toxins in water and air due to its photocatalytic activity []. Ongoing research aims to optimize its performance and address its limitations, such as wide band gap and photocorrosion [].
  • Hydrogen production: Research investigates the use of calcium titanate as a photocatalyst for water splitting to generate hydrogen fuel, a clean and renewable energy source [].

Biomedical Applications

  • Biocompatible implants: Calcium titanate possesses biocompatibility similar to natural bone, making it a promising candidate for bone substitutes and dental implants []. Research focuses on improving its osseointegration (bone attachment) and mechanical properties [].
  • Drug delivery: Studies explore the potential of calcium titanate nanoparticles as drug delivery systems due to their controlled release properties and biodegradability [].

UNII

6RX87EZD0Z

Other CAS

37226-56-5

Wikipedia

Calcium titanate

Use Classification

Cosmetics -> Skin protecting

Dates

Modify: 2023-08-15

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